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ProcalAmine: A Comparative Analysis Against
Commercial Amino Acid Mixtures
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ProcalAmine, a 3% amino acid and 3%

glycerin injection with electrolytes, against other commercially available amino acid mixtures

used in parenteral nutrition. The information is intended for researchers, scientists, and drug

development professionals seeking to understand the performance and composition of various

intravenous nutritional solutions.

Executive Summary
ProcalAmine is a sterile, nonpyrogenic, and moderately hypertonic intravenous solution

designed for peripheral administration in adults. It aims to preserve body protein and improve

nitrogen balance in well-nourished, mildly catabolic patients requiring short-term parenteral

nutrition.[1] A key differentiator for ProcalAmine is its inclusion of glycerin as a non-protein

energy source, which is intended to spare amino acids from being used for energy and instead

promote their use for protein synthesis.[2] In a multicenter clinical study, ProcalAmine
demonstrated a significant improvement in nitrogen balance compared to patients receiving

isonitrogenous amino acid solutions.[2] This guide will delve into the compositional differences

between ProcalAmine and other common amino acid solutions, present available performance

data, and provide a framework for experimental evaluation.
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Compositional Analysis
The following tables provide a detailed comparison of the amino acid and electrolyte

composition of ProcalAmine, Travasol 10%, Aminosyn II 10%, and Clinimix E 5/15.

Table 1: Amino Acid Composition ( g/100 mL)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1169523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amino Acid
ProcalAmine
(3%)

Travasol (10%)
Aminosyn II
(10%)

Clinimix E
(5/15) (per
100mL of
amino acid
solution)

Essential Amino

Acids

Isoleucine 0.21 0.60 0.66 0.58

Leucine 0.27 0.73 1.00 0.73

Lysine 0.22 0.58 1.05 0.58

Methionine 0.16 0.40 0.172 0.40

Phenylalanine 0.17 0.43 0.298 0.43

Threonine 0.12 0.42 0.40 0.42

Tryptophan 0.046 0.18 0.20 0.18

Valine 0.20 0.58 0.50 0.58

Nonessential

Amino Acids

Alanine 0.21 2.07 0.993 2.07

Arginine 0.29 1.15 1.018 1.15

Histidine 0.085 0.48 0.30 0.48

Proline 0.34 0.68 0.722 0.68

Serine 0.18 0.50 0.53 0.50

Glycine 0.42 1.03 0.50 1.03

Cysteine <0.014 - - -

N-Acetyl-L-

Tyrosine
- - 0.27 -

L-Aspartic Acid - - 0.70 -
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L-Glutamic Acid - - 0.738 -

Other

Glycerin 3.0 - - -

Sources: ProcalAmine Prescribing Information[1], Travasol Prescribing Information[2][3][4],

Aminosyn II Prescribing Information[5][6][7][8], Clinimix E Prescribing Information[9][10][11][12]

[13][14][15][16][17]

Table 2: Electrolyte Composition (mEq/L)

Electrolyte ProcalAmine Travasol 10%
Aminosyn II
10%

Clinimix E 5/15

Sodium 35
Varies

(electrolyte-free)
38 35

Potassium 24.5
Varies

(electrolyte-free)
- 30

Calcium 3
Varies

(electrolyte-free)
- 4.5

Magnesium 5
Varies

(electrolyte-free)
- 5

Chloride 41
Varies

(electrolyte-free)
- 39

Phosphate (as

HPO₄²⁻)
7

Varies

(electrolyte-free)
- 15

Acetate 47 88 71.8 80

Sources: ProcalAmine Prescribing Information[1], Travasol Prescribing Information[2][3][4],

Aminosyn II Prescribing Information[5][6][7][8], Clinimix E Prescribing Information[9][10][11][12]

[13][14][15][16][17]
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Performance Data
A multicenter clinical study involving mildly catabolic post-surgical patients demonstrated that

those receiving ProcalAmine showed a significant improvement in nitrogen balance compared

to patients who received isonitrogenous amino acids without the glycerin energy source.[2][14]

While the specific comparator amino acid solution was not named in the available

documentation, this suggests that the protein-sparing effect of the glycerin in ProcalAmine
may contribute to enhanced nitrogen retention.

Further research on ProcalAmine has explored its use in combination with lipid emulsions for

peripheral parenteral nutrition. In a study of patients recovering from major trauma or surgery, a

regimen of ProcalAmine with a 10% lipid emulsion resulted in a mean daily nitrogen balance

of -0.3 g/day , indicating effective protein preservation.[5]

Experimental Protocols
While a detailed head-to-head experimental protocol for ProcalAmine against a specific

competitor is not publicly available, a general methodology for assessing the performance of

amino acid solutions can be outlined based on standard clinical trial practices for parenteral

nutrition.

Objective:
To compare the efficacy of ProcalAmine to a standard amino acid solution in improving

nitrogen balance and maintaining lean body mass in post-surgical patients.

Study Design:
A randomized, double-blind, parallel-group clinical trial.

Participant Population:
Adult male and female patients (18-75 years old) who have undergone major abdominal

surgery.

Patients who are unable to tolerate enteral nutrition for at least 5 days post-surgery.

Patients with normal renal and hepatic function.
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Interventions:
Group 1 (ProcalAmine): Receive ProcalAmine (3% Amino Acid and 3% Glycerin Injection

with Electrolytes) intravenously.

Group 2 (Comparator): Receive an isonitrogenous and isocaloric (from dextrose) standard

amino acid solution (e.g., Travasol 10% or Aminosyn II 10%) intravenously.

Data Collection and Analysis:
Primary Endpoint: Change in nitrogen balance from baseline to day 5. Nitrogen balance is

calculated as:

Nitrogen Intake ( g/day ) = Protein Intake ( g/day ) / 6.25

Nitrogen Output ( g/day ) = 24-hour Urinary Urea Nitrogen (UUN) + 4g (for insensible

losses)

Nitrogen Balance = Nitrogen Intake - Nitrogen Output

Secondary Endpoints:

Changes in serum prealbumin and transferrin levels.

Adverse events, including phlebitis at the infusion site.

Metabolic complications (e.g., hyperglycemia, electrolyte imbalances).

Signaling Pathways and Experimental Workflows
Amino Acid Signaling to mTORC1
Amino acids, particularly leucine, play a crucial role in stimulating muscle protein synthesis

through the activation of the mechanistic target of rapamycin complex 1 (mTORC1) signaling

pathway.[18][19][20][21] The diagram below illustrates the simplified pathway of mTORC1

activation by amino acids.
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Caption: Simplified diagram of mTORC1 activation by amino acids.
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Experimental Workflow for Nitrogen Balance Study
The following diagram outlines the typical workflow for a clinical study evaluating the impact of

an amino acid solution on nitrogen balance.
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Caption: Experimental workflow for a nitrogen balance study.

Conclusion
ProcalAmine offers a unique formulation by incorporating glycerin as a caloric source, which

may provide a protein-sparing advantage leading to improved nitrogen balance in mildly

catabolic, post-surgical patients. While direct, publicly available, head-to-head comparative

studies with detailed protocols against other specific commercial amino acid solutions are

limited, the existing evidence suggests a favorable profile for ProcalAmine in its indicated

patient population. The provided compositional analysis and general experimental framework

can serve as a valuable resource for researchers and clinicians in designing and evaluating

studies on parenteral nutrition. Further research is warranted to directly compare the metabolic

and clinical outcomes of ProcalAmine with other widely used amino acid formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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